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Compound of Interest

Compound Name: Bevurogant

Cat. No.: B8218018 Get Quote

Essential Safety and Logistical Information for the Disposal of an Investigational Drug

For researchers, scientists, and drug development professionals handling bevurogant, a
retinoid-related orphan receptor-gamma t (RORγt) antagonist used in clinical research,

adherence to proper disposal procedures is critical for maintaining laboratory safety and

ensuring environmental compliance. As an investigational drug, bevurogant's disposal is

primarily governed by the Resource Conservation and Recovery Act (RCRA), a federal law that

manages hazardous waste. This guide provides a procedural, step-by-step framework to

facilitate the safe and compliant disposal of bevurogant.

A crucial first step in the disposal process is to determine whether bevurogant is classified as

a hazardous waste. This determination dictates the appropriate disposal pathway and must be

made in consultation with your institution's Environmental Health and Safety (EHS) department.

Factors that may classify a pharmaceutical as hazardous waste include characteristics such as

ignitability, corrosivity, reactivity, or toxicity.

Step-by-Step Disposal Protocol for Bevurogant
Researchers must follow a structured process to ensure the safe and compliant disposal of

bevurogant and its associated waste.

Contact Your Institution's EHS Department: Before initiating any disposal, the first and most

critical step is to contact your institution's EHS department.[1] They will provide guidance on
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whether bevurogant is considered a hazardous waste under RCRA and detail the specific

disposal protocols established at your institution.[1]

Segregation and Storage of Waste:

Hazardous Waste: If EHS classifies bevurogant as hazardous, it must be segregated

from non-hazardous waste.[2] Store it in a designated, properly labeled hazardous waste

container.[3] The container should be compatible with the chemical properties of

bevurogant.[3]

Non-Hazardous Waste: If determined to be non-hazardous, it may be disposed of in

designated pharmaceutical waste containers, often red biohazard-chemotoxic containers,

for incineration.

Empty Containers: Empty vials and packaging that are not contaminated with hazardous

material may be discarded in the regular trash, provided they do not contain any protected

patient information. However, if these containers held what is determined to be RCRA

hazardous waste, they may need to be managed as hazardous waste as well.

Labeling of Waste Containers: All waste containers must be clearly labeled. For hazardous

waste, use the official "HAZARDOUS WASTE" labels provided by your EHS department. The

label should include the chemical name (bevurogant), concentration, and the name and

contact information of the principal investigator.

Arrange for Pickup and Disposal: Once the waste container is ready, contact your EHS

department to arrange for pickup by a licensed pharmaceutical waste vendor. Do not attempt

to dispose of bevurogant down the drain or in the regular trash.

Maintain Documentation: It is essential to maintain a clear chain of custody and detailed

records for all disposed materials. This includes dates, quantities, and the method of

disposal. Your institution's drug accountability records should be updated accordingly.

Quantitative Data Summary
The specific quantitative limits for the disposal of bevurogant (e.g., concentration thresholds

for hazardous waste classification) are not publicly available and will be determined by your
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institution's EHS department based on their analysis and local regulations. The following table

should be used as a template to be filled in with guidance from your EHS professionals.

Parameter Guideline Source

RCRA Hazardous Waste

Codes
To be provided by EHS Institutional EHS Department

Concentration Limits for

Disposal
To be provided by EHS Institutional EHS Department

Reportable Quantities To be provided by EHS Institutional EHS Department

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols involving bevurogant. For protocols regarding the use of bevurogant
in experiments, please refer to your specific research protocols and the manufacturer's

documentation.

Mandatory Visualizations
Bevurogant Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of

bevurogant.
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Caption: Decision workflow for the proper disposal of bevurogant.

This comprehensive approach ensures that the disposal of bevurogant is handled in a manner

that is safe for laboratory personnel and the environment, while maintaining compliance with all

relevant regulations. Always prioritize the guidance provided by your institution's EHS

department as the primary source of information for waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8218018#bevurogant-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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